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Compound of Interest

Compound Name:
(3-Methylthiophen-2-

yl)methanamine

Cat. No.: B027235 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical reagents like (3-Methylthiophen-2-yl)methanamine are paramount for

ensuring laboratory safety and environmental compliance. This guide provides a detailed

protocol for the safe disposal of this compound, emphasizing immediate safety measures and

logistical procedures.

(3-Methylthiophen-2-yl)methanamine is classified as a corrosive liquid that causes severe

skin burns and eye damage.[1] Therefore, adherence to strict safety protocols during handling

and disposal is essential. The toxicological properties of this compound have not been fully

investigated, warranting a cautious approach.[2]

Essential Data for (3-Methylthiophen-2-
yl)methanamine
A summary of the available physicochemical properties for (3-Methylthiophen-2-
yl)methanamine (CAS No. 104163-35-1) is provided below. This information is critical for

assessing risk and planning for safe handling and spill response.
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Property Value Source

Molecular Formula C₆H₉NS CymitQuimica

Molecular Weight 127.21 g/mol Angene Chemical

Physical State Liquid Thermo Fisher Scientific

Appearance Colorless Thermo Fisher Scientific

Boiling Point 78 °C @ 4 mmHg abcr GmbH

Density Data not available -

Flash Point Data not available -

Toxicity (LD₅₀)

Toxicological properties have

not been thoroughly

investigated.

Angene Chemical

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of (3-Methylthiophen-
2-yl)methanamine. This procedure is based on its known hazards and standard practices for

disposing of corrosive and uncharacterized chemical waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: All handling and preparation for disposal must be conducted within a

certified chemical fume hood to prevent inhalation of vapors.

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene), a flame-retardant

lab coat, and closed-toe shoes. Ensure gloves are inspected for integrity before use.

Respiratory Protection: If there is a risk of vapor exposure outside of a fume hood, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and amines should be

used.
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2. Waste Segregation and Collection:

Do Not Mix: Never mix (3-Methylthiophen-2-yl)methanamine waste with other waste

streams, especially incompatible materials like strong oxidizing agents.

Collect Waste: Collect all waste containing this compound, including residues, contaminated

materials (e.g., pipette tips, absorbent pads), and rinsate, into a designated hazardous waste

container.

3. Containerization and Labeling:

Container Type: Use a robust, chemically compatible container, preferably the original

container or a high-density polyethylene (HDPE) or glass container with a secure, tightly-

sealing cap.

Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE". The

label must also include:

The full chemical name: (3-Methylthiophen-2-yl)methanamine

CAS Number: 104163-35-1

The primary hazard: Corrosive

An approximate quantity of the waste.

4. Storage of Chemical Waste:

Location: Store the sealed and labeled waste container in a designated, well-ventilated, and

cool satellite accumulation area.

Segregation: Ensure the container is stored in secondary containment and segregated from

incompatible materials. The storage area should be away from heat, sparks, and open

flames.

5. Professional Waste Disposal:
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Contact EHS: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Regulatory Compliance: Disposal must be conducted in accordance with all local, state, and

federal regulations. The precautionary statement P501 directs to "Dispose of

contents/container to an approved waste disposal plant".[1]

Do Not Dispose Improperly: Under no circumstances should this chemical be disposed of

down the drain or in regular trash.

6. Decontamination of Empty Containers:

Triple Rinse: Empty containers that previously held (3-Methylthiophen-2-yl)methanamine
must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol).

Collect Rinsate: The rinsate from this process is also considered hazardous waste and must

be collected and disposed of along with the primary chemical waste.

Container Disposal: Once triple-rinsed and dried, and with the label defaced, the container

may be disposed of as non-hazardous solid waste, pending institutional policies.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of (3-
Methylthiophen-2-yl)methanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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